Cas no 2229443-07-4 (5-2-(dimethylamino)-5-fluorophenyl-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-2-(dimethylamino)-5-fluorophenyl-1-methyl-1H-pyrazol-4-amine
• CAS No: 2229443-07-4
• MF: C₁₂H₁₅FN₄
• MW: 234.272705316544
• CID: 6056518
• PubChem ID: 165690342
• Update Time: 2025-07-22

5-2-(dimethylamino)-5-fluorophenyl-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-(dimethylamino)-5-fluorophenyl-1-methyl-1H-pyrazol-4-amine
• EN300-1762376
• 5-[2-(dimethylamino)-5-fluorophenyl]-1-methyl-1H-pyrazol-4-amine
• 2229443-07-4

• Inchi： 1S/C12H15FN4/c1-16(2)11-5-4-8(13)6-9(11)12-10(14)7-15-17(12)3/h4-7H,14H2,1-3H3
• InChI Key： QWJMQUVAHMYVBX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1=C(C=NN1C)N)N(C)C

Computed Properties

• Exact Mass: 234.12807466g/mol
• Monoisotopic Mass: 234.12807466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.1Ų

Additional information on 5-2-(dimethylamino)-5-fluorophenyl-1-methyl-1H-pyrazol-4-amine

Introduction to 5-2-(dimethylamino)-5-fluorophenyl-1-methyl-1H-pyrazol-4-amine (CAS No. 2229443-07-4)

5-2-(dimethylamino)-5-fluorophenyl-1-methyl-1H-pyrazol-4-amine, identified by its Chemical Abstracts Service (CAS) number 2229443-07-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine features a pyrazole core substituted with a fluorophenyl group, a dimethylamino side chain, and a methyl group at the 1-position, making it a structurally complex and pharmacologically relevant molecule. The presence of fluorine and nitrogen-containing functionalities enhances its potential as a bioactive scaffold, contributing to its exploration in drug discovery programs.

The compound’s unique structural attributes position it as a candidate for further investigation in the development of novel therapeutic agents. Pyrazole derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a fluorophenyl moiety has been demonstrated to improve metabolic stability and binding affinity in various drug candidates. Additionally, the dimethylamino group introduces basicity, which can be exploited for interactions with acidic pharmacophores in biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled the rational design of molecules like 5-2-(dimethylamino)-5-fluorophenyl-1-methyl-1H-pyrazol-4-amine to target specific biological pathways. Studies suggest that this compound may interact with enzymes or receptors involved in disease mechanisms, warranting its inclusion in high-throughput screening (HTS) campaigns. The fluorine atom’s ability to modulate electronic properties and binding interactions makes it particularly valuable in designing selective inhibitors or agonists.

In the context of modern drug development, the synthesis of such complex molecules often relies on multi-step organic transformations. The preparation of 5-2-(dimethylamino)-5-fluorophenyl-1-methyl-1H-pyrazol-4-amine involves strategic functionalization of the pyrazole ring, careful regioselective substitution, and optimization to achieve high yields and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have streamlined the access to fluorinated heterocycles like this one.

The pharmacokinetic profile of 5-2-(dimethylamino)-5-fluorophenyl-1-methyl-1H-pyrazol-4-amine is another critical aspect under investigation. Fluoro-substituted compounds often exhibit improved bioavailability due to enhanced lipophilicity and resistance to metabolic degradation. Preclinical studies may focus on assessing its solubility, stability, and distribution properties to ensure its suitability for further development. Additionally, toxicological evaluations will be essential to evaluate potential side effects before moving into human trials.

Current research trends highlight the importance of fluorinated compounds in medicinal chemistry due to their tunable electronic properties and metabolic stability. For instance, fluoro-pyrazoles have been explored as kinase inhibitors, where the fluorine atom’s ability to engage hydrogen bonds or π-stacking interactions can fine-tune binding affinity. The structural features of 5-2-(dimethylamino)-5-fluorophenyl-1-methyl-1H-pyrazol-4-amine align well with this trend, positioning it as a promising candidate for further exploration.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel scaffolds like this one. Predictive models can assess potential bioactivity based on structural fingerprints, allowing researchers to prioritize compounds for experimental validation. Such computational approaches complement traditional high-throughput screening by providing rapid insights into molecular interactions and mechanism-of-action hypotheses.

In summary, 5-2-(dimethylamino)-5-fluorophenyl-1-methyl-1H-pyrazol-4-aminedemonstrates significant potential as a pharmacological scaffold due to its structural complexity and functional diversity. Its exploration in preclinical research could yield insights into novel therapeutic strategies across multiple disease areas. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this compound represents an exciting avenue for innovation in pharmaceutical chemistry.